5-methoxy-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 5-methoxy-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H13N3OS/c1-18-11-5-6-13-12(8-11)17-14(19-13)16-9-10-4-2-3-7-15-10/h2-8H,9H2,1H3,(H,16,17)
• InChI Key: FMIJYSFQLJIVOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)NCC3=CC=CC=N3
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzothiazole and pyridine rings are aromatic, meaning they have a special stability due to the delocalization of π electrons. The amine group (-NH2) is a basic functional group, and the methoxy group (-OCH3) is an ether group, which is generally unreactive.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The benzothiazole ring might undergo electrophilic substitution reactions, while the amine group could participate in acid-base reactions. The pyridine ring might undergo reactions at the nitrogen atom or at the carbon atoms of the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the amine group might make the compound basic, and the compound is likely to be solid at room temperature given its molecular complexity.

Scientific Research Applications

Synthesis of Pyridine Derivatives

The compound’s pyridin-2-ylmethyl moiety is relevant in the synthesis of pyridine derivatives. . The compound could serve as a precursor or intermediate in the synthesis of these biologically active pyridine derivatives.

Development of Pesticides

Given the structural similarity to pyrimidinamine derivatives, “5-methoxy-N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine” could be used in the design and development of new pesticides. .

Chemical Synthesis and Catalysis

The compound could be involved in catalytic processes, particularly in reactions that form carbon-heteroatom bonds. .

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a particular chemical reaction), it’s difficult to comment on the mechanism of action of this compound.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and synthetic methodology. Future research might focus on developing new synthetic routes to this compound, studying its reactivity, or exploring its potential uses.